1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-1-propanone

• IUPAC Name: 1-(4-methoxyphenyl)-3-(4-methylanilino)propan-1-one
• InChI: InChI=1S/C17H19NO2/c1-13-3-7-15(8-4-13)18-12-11-17(19)14-5-9-16(20-2)10-6-14/h3-10,18H,11-12H2,1-2H3
• InChI Key: AHQAIRLTDATYSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCCC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

1-(4-methoxyphenyl)-3-[(4-methylphenyl)amino]-1-propanone, also known as 4-MMC or mephedrone, is a synthetic psychoactive drug that belongs to the cathinone family. It is a stimulant that produces effects similar to those of amphetamines and cocaine. Mephedrone was first synthesized in 1929, but it was not until the early 2000s that it became popular as a recreational drug. Despite its widespread use, little is known about the scientific research application of mephedrone.

Mechanism of Action

Mephedrone acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It also acts as a releasing agent of these neurotransmitters, causing an increase in their levels in the brain. This leads to the stimulation of the central nervous system, resulting in increased energy, euphoria, and alertness.
Biochemical and Physiological Effects:
Mephedrone has been shown to increase heart rate, blood pressure, and body temperature. It can also cause dehydration, muscle tension, and tremors. Long-term use of mephedrone can lead to addiction, psychosis, and cognitive impairment.

Advantages and Limitations for Lab Experiments

Mephedrone has several advantages for lab experiments, such as its ability to increase the release of neurotransmitters and its potential therapeutic uses. However, its use in experiments can be limited due to its potential for abuse and the risk of adverse effects.

Future Directions

There are several future directions for the scientific research application of mephedrone. One direction is to study its potential therapeutic uses in more detail, such as in the treatment of depression and anxiety. Another direction is to investigate its potential use in drug addiction treatment. Additionally, more research is needed to understand the long-term effects of mephedrone use on the brain and body.

Synthesis Methods

Mephedrone can be synthesized from 4-methylpropiophenone (4-MP) and 4-methylphenylamine (4-MPA) using a reductive amination process. The synthesis method involves the use of hazardous chemicals, such as hydrochloric acid and sodium cyanoborohydride, which can pose a risk to the environment and human health.

Scientific Research Applications

Mephedrone has been studied for its potential therapeutic uses, such as in the treatment of depression and anxiety. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, which are neurotransmitters that regulate mood and emotions. Mephedrone has also been studied for its potential use in drug addiction treatment, as it has been shown to reduce drug-seeking behavior in animals.